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Compound of Interest

Compound Name: 6-(benzyloxy)-7-methyl-1H-indole

CAS No.: 1000343-99-6

Cat. No.: B3196556

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-(benzyloxy)-7-methyl-1H-indole, identified by the CAS number 1000343-99-6, is a

heterocyclic aromatic compound of significant interest in the field of medicinal chemistry and

organic synthesis.[1] Its structure, featuring a substituted indole nucleus, positions it as a

valuable intermediate for the synthesis of more complex, biologically active molecules. The

indole scaffold is a privileged structure in drug discovery, forming the core of numerous natural

products and pharmaceuticals.[1] The strategic placement of a benzyloxy group at the 6-

position and a methyl group at the 7-position offers unique opportunities for chemical

modification and exploration of structure-activity relationships (SAR).

The benzyloxy group serves as a versatile protecting group for the hydroxyl functionality, which

can be deprotected at a later synthetic stage to yield the corresponding 6-hydroxy-7-

methylindole.[1] This latent hydroxyl group is of particular interest for introducing further

diversity and modulating the physicochemical properties of derivative compounds. This guide

provides a comprehensive overview of the synthesis, structural elucidation, and potential
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applications of 6-(benzyloxy)-7-methyl-1H-indole, aimed at equipping researchers with the

foundational knowledge to effectively utilize this compound in their drug discovery and

development endeavors.

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of a compound is

fundamental to its application in research. The key properties of 6-(benzyloxy)-7-methyl-1H-
indole are summarized in the table below.

Property Value Source

CAS Number 1000343-99-6 [1]

Molecular Formula C₁₆H₁₅NO

Molecular Weight 237.3 g/mol [1]

Physical Form Solid [2]

Purity ≥95% [2]

Storage

Keep in a dark place, inert

atmosphere, room

temperature.

[2]

Spectroscopic Profile
The structural integrity of 6-(benzyloxy)-7-methyl-1H-indole is confirmed through various

spectroscopic techniques. The expected data from ¹H NMR, ¹³C NMR, and Mass Spectrometry

are detailed below.
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¹H NMR
Expected Chemical

Shift (δ, ppm)
Multiplicity Assignment

Aromatic Protons 7.28-7.40 m Ar-H (benzyl)

Indole Protons Varies Varies Indole-H

Methylene Protons ~5.12 s -O-CH₂-

Methyl Protons Varies s -CH₃

NH Proton Broad singlet s N-H

¹³C NMR
Expected Chemical Shift (δ,

ppm)
Assignment

Aromatic Carbons 110-140 Ar-C

Methylene Carbon ~70 -O-CH₂-

Methyl Carbon ~15-20 -CH₃

Mass Spectrometry m/z Assignment

Molecular Ion 237.31 [M]⁺

Fragmentation 91 [C₇H₇]⁺ (tropylium ion)

Synthesis of 6-(benzyloxy)-7-methyl-1H-indole
The synthesis of substituted indoles is a well-established area of organic chemistry, with

several named reactions available for their construction. A common and effective method for

preparing 6-(benzyloxy)-7-methyl-1H-indole would likely involve a multi-step sequence

starting from a suitably substituted aniline or nitrotoluene derivative. The Leimgruber-Batcho

indole synthesis is a powerful method for constructing indoles from o-nitrotoluenes.[1]

A plausible synthetic workflow is outlined below:
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Starting Material Step 1: Benzylation Step 2: Enamine Formation Step 3: Reductive Cyclization Final Product

2-methyl-3-nitrophenol Protection of hydroxyl group

Benzyl chloride,
K₂CO₃, DMF Reaction with DMFDMA

and a secondary amine

N,N-dimethylformamide
dimethyl acetal (DMFDMA),

Pyrrolidine Reduction of nitro group
and cyclization

Raney Nickel,
Hydrazine 6-(benzyloxy)-7-methyl-1H-indole

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 6-(benzyloxy)-7-methyl-1H-indole.

Experimental Protocol: Synthesis via Leimgruber-
Batcho Approach
This protocol is a representative example and may require optimization.

Step 1: Synthesis of 1-(Benzyloxy)-2-methyl-3-nitrobenzene

To a solution of 2-methyl-3-nitrophenol (1 equivalent) in a suitable solvent such as

dimethylformamide (DMF), add anhydrous potassium carbonate (1.1 equivalents).

To this stirred suspension, add benzyl chloride (1.1 equivalents) dropwise at room

temperature.

Heat the reaction mixture to 80-90 °C and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 1-(benzyloxy)-2-

methyl-3-nitrobenzene.
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Step 2: Synthesis of (E)-1-(Benzyloxy)-2-(2-nitrovinyl)-3-methylbenzene

This step is illustrative of the enamine formation characteristic of the Leimgruber-Batcho

synthesis. The intermediate from Step 1 can be reacted with N,N-dimethylformamide

dimethyl acetal (DMFDMA) and a secondary amine like pyrrolidine.

Step 3: Reductive Cyclization to 6-(benzyloxy)-7-methyl-1H-indole

The enamine intermediate from the previous step is subjected to reductive cyclization.

A common method involves the use of a reducing agent such as Raney nickel and hydrazine

hydrate in a solvent like ethanol or a mixture of THF and methanol.[3]

The reaction is typically exothermic and requires careful monitoring.

Upon completion of the reaction, the catalyst is carefully filtered off, and the filtrate is

concentrated.

The crude product is then purified by column chromatography to yield 6-(benzyloxy)-7-
methyl-1H-indole.

Applications in Drug Discovery and Medicinal
Chemistry
The indole nucleus is a cornerstone in medicinal chemistry, with indole-containing compounds

exhibiting a wide array of biological activities.[1] While 6-(benzyloxy)-7-methyl-1H-indole itself

is primarily a synthetic intermediate, its derivatives have significant potential in drug discovery.

Potential as a Scaffold for Kinase Inhibitors
Many kinase inhibitors feature a heterocyclic core that interacts with the hinge region of the

kinase domain. The indole scaffold can serve as such a core. The benzyloxy group at the 6-

position can be deprotected to a hydroxyl group, which can then act as a hydrogen bond donor

or be further functionalized to enhance binding affinity and selectivity for a target kinase.
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Caption: Inhibition of a kinase signaling pathway by an indole derivative.

Precursor for Monoamine Oxidase (MAO) Inhibitors
Derivatives of indole have been investigated as inhibitors of monoamine oxidase B (MAO-B),

an enzyme implicated in neurodegenerative diseases such as Parkinson's disease.[1] The

presence of a benzyloxy motif has been identified as a key feature in some potent MAO-B

inhibitors.[1] The 6-(benzyloxy)-7-methyl-1H-indole scaffold provides a starting point for the

synthesis of novel MAO-B inhibitors.

Purification and Characterization
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Purification by Column Chromatography
Protocol:

Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pack it into a glass

column.

Dissolve the crude 6-(benzyloxy)-7-methyl-1H-indole in a minimal amount of a suitable

solvent (e.g., dichloromethane or ethyl acetate/hexane mixture).

Load the dissolved sample onto the top of the silica gel column.

Elute the column with a gradient of a more polar solvent (e.g., ethyl acetate in hexane). The

polarity of the eluent should be gradually increased.

Collect fractions and monitor them by TLC to identify the fractions containing the pure

product.

Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the

purified 6-(benzyloxy)-7-methyl-1H-indole.

Conclusion
6-(benzyloxy)-7-methyl-1H-indole is a strategically important molecule for synthetic and

medicinal chemists. Its value lies in its potential as a versatile building block for the creation of

diverse libraries of indole derivatives. The presence of the benzyloxy protecting group allows

for late-stage functionalization, a highly desirable feature in modern drug discovery. While the

biological activity of this specific compound is not extensively documented, its structural motifs

are present in numerous bioactive molecules, highlighting its potential as a scaffold for the

development of novel therapeutics, particularly in the areas of oncology and neurodegenerative

diseases. This guide provides a solid foundation for researchers to leverage the chemical

potential of 6-(benzyloxy)-7-methyl-1H-indole in their scientific pursuits.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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